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Compound of Interest

Compound Name: 2,3-Dimethyl-4,6-dinitroaniline

Cat. No.: B3104365

Disclaimer: This whitepaper provides a comprehensive overview of the chemical class of
dimethyl-dinitroanilines. It is important to note that specific experimental data for 2,3-Dimethyl-
4,6-dinitroaniline is scarce in publicly available scientific literature. Therefore, this guide
focuses on the general properties, synthesis, and applications of closely related and more
extensively studied isomers, providing a framework for understanding the likely characteristics
of this specific compound.

Introduction

Dinitroanilines are a class of aromatic compounds derived from aniline containing two nitro
groups. The addition of methyl groups to the benzene ring gives rise to dimethyl-dinitroaniline
iIsomers. These compounds are of significant interest to researchers and drug development
professionals due to their diverse applications, ranging from herbicides to intermediates in the
synthesis of dyes and pharmaceuticals. Their biological activity is often linked to the specific
arrangement of substituents on the aniline ring.

Physicochemical Properties of Dinitroaniline
Isomers

The physicochemical properties of dinitroanilines can vary significantly based on the
substitution pattern of the nitro and methyl groups on the benzene ring. The following table
summarizes key quantitative data for several dinitroaniline isomers to facilitate comparison.
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Molecular . ]
Compound Molecular . Melting Point
CAS Number Weight ( g/mol

Name Formula ) (°C)
2,3-Dimethyl-6- .

) - 59146-96-2 CsH10N202 166.18 Not available
nitroaniline
2,4-Dimethyl-6-

) N 1635-84-3 CsH10N202 166.18 64-68[1]
nitroaniline
2,6-Dimethyl-4-

) - 16947-63-0 CsH10N202 166.18 164-165
nitroaniline
3,4-Dimethyl-2,6- .

o - 40318-31-8 CsHoN304 211.17 Not available
dinitroaniline
N,N-Dimethyl-

o - 1670-17-3 CsHoN30a 211.18 161-164[2]
2,4-dinitroaniline
2,4-Dinitroaniline 97-02-9 CeHsN304 183.12 187-189
" . 136
2,6-Dinitroaniline 606-22-4 CeHsN304 183.12
(decomposes)[3]

3,5-Dinitroaniline 618-87-1 CeHsN304 183.12 Not available

Synthesis of Dinitroanilines: Experimental Protocols

The synthesis of dinitroanilines can be generally achieved through two primary routes: the

nitration of a corresponding dimethylaniline or the amination of a dinitro-substituted

chlorobenzene. Below is a detailed experimental protocol for the synthesis of a related

compound, 2,4-dimethyl-6-nitroaniline, which serves as a representative example.

Synthesis of 2,4-Dimethyl-6-nitroaniline

This synthesis is a multi-step process starting from 2,4-dimethylaniline.[4]

Step 1: Acetylation of 2,4-Dimethylaniline

e A solution of 2,4-dimethylaniline (24.2 g, 0.2 mol), acetic acid (23 ml), and acetic anhydride

(19 ml) is refluxed for 1 hour.[4]
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e The reaction mixture is then cooled to 35°C.

Step 2: Nitration of 2,4-Dimethylacetanilide

o Concentrated sulfuric acid (40 ml) is added to the cooled reaction mixture from Step 1.

o A mixed acid solution of concentrated sulfuric acid (35 ml) and concentrated nitric acid (17
ml) is slowly added dropwise to the mixture.[4]

e The reaction is allowed to proceed for 1 hour and then cooled to room temperature.

» The cooled mixture is poured into cold water, leading to the precipitation of a white solid, 2,4-
dimethylacetanilide.

e The solid is filtered and washed with cold water.

Step 3: Hydrolysis of 2,4-Dimethyl-6-nitroacetanilide

e The 2,4-dimethylacetanilide from Step 2 is added to a solution of 70% sulfuric acid (80 ml)
and refluxed for 1 hour.[4]

e The reaction mixture is slowly added to cooled water, resulting in the precipitation of an
orange-red solid.

e The precipitate is filtered and washed with water until the filtrate reaches a neutral pH.

e The solid product, 2,4-dimethyl-6-nitroaniline, is collected after drying at 80°C.
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Synthesis workflow for 2,4-Dimethyl-6-nitroaniline.

Applications and Biological Activity

Dinitroanilines are most notably used as pre-emergence herbicides.[3] They are effective
against a variety of grasses and broadleaf weeds. The herbicidal activity of dinitroanilines
stems from their ability to inhibit microtubule formation in plant cells.[3] This disruption of

microtubule dynamics interferes with cell division and elongation, ultimately leading to the
death of the weed seedlings.

Beyond their agricultural applications, dinitroanilines serve as important intermediates in the
synthesis of azo dyes and other organic compounds.[3] Some derivatives have also been
investigated for their potential antimicrobial properties.

Mechanism of Herbicidal Action: Microtubule Disruption

The primary mechanism of action for dinitroaniline herbicides is the disruption of microtubule
assembly. These compounds bind to tubulin, the protein subunit of microtubules, preventing
their polymerization. This leads to a loss of microtubule structure and function, which is critical
for various cellular processes, including cell division (mitosis) and cell wall formation.
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Simplified signaling pathway of dinitroaniline herbicides.

Safety and Toxicity

Dinitroaniline compounds are generally considered to have low to moderate toxicity in humans.
However, they can be toxic to aquatic life.[3] Safety data sheets for related compounds indicate
that they can cause skin and eye irritation and may be harmful if swallowed or inhaled. It is
crucial to handle these compounds with appropriate personal protective equipment in a well-
ventilated area.

Conclusion and Future Directions

The dimethyl-dinitroaniline class of compounds holds significant industrial importance,
particularly in the agricultural sector. While a substantial body of research exists for many
isomers, there is a noticeable lack of specific data for 2,3-Dimethyl-4,6-dinitroaniline. Future
research efforts could focus on the synthesis and characterization of this and other less-studied
isomers to explore their potential applications and biological activities. A systematic
investigation of their structure-activity relationships could lead to the development of novel
herbicides, dyes, or pharmaceutical intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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